Cas no 879046-00-1 (3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879046-00-1
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 5438521
• Update Time: 2025-07-15

3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-7-methyl-1-[2-(3-methylphenoxy)ethyl]-3-(2-oxopropyl)indol-2-one
• 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C21H23NO4/c1-14-6-4-8-17(12-14)26-11-10-22-19-15(2)7-5-9-18(19)21(25,20(22)24)13-16(3)23/h4-9,12,25H,10-11,13H2,1-3H3
• InChI Key： RKOKMXOWJITZHZ-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC(C)=C2)C2=C(C=CC=C2C)C(O)(CC(=O)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Introduction to 3-Hydroxy-7-Methyl-1-2-(3-Methylphenoxy)ethyl-3-(2-Oxopropyl)-2,3-Dihydro-1H-Indol-2-One (CAS No. 879046-00-1)

3-Hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, with the CAS number 879046-00-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and exhibits a unique structural framework that confers it with a range of biological activities. The molecule's intricate structure, featuring multiple functional groups such as hydroxyl, methyl, and oxopropyl moieties, makes it a valuable candidate for various therapeutic applications.

The chemical structure of 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is characterized by a central indole core, which is a common scaffold in many bioactive compounds. The presence of the hydroxyl group at the 3-position and the methyl group at the 7-position adds to its structural diversity and potential biological activity. Additionally, the substitution with a 3-methylphenoxy ethyl group and a 2-oxopropyl group further enhances its pharmacological profile.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research has shown that 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also demonstrated potential as an antioxidant. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have shown that 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one can scavenge free radicals and protect cells from oxidative damage, thereby reducing the risk of these diseases.

The pharmacokinetic properties of 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one have also been investigated. Preclinical studies indicate that it has good oral bioavailability and a favorable half-life, which are crucial factors for its development as a therapeutic agent. These properties make it suitable for both acute and chronic treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-hydroxy-7-methyl-1-2-(3-methylphenoxy)ethyl-3-(2-o​xopropyl)-2,3-dihydro‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌​1H-indol​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​\-2-one in human subjects. Early results are promising, with no significant adverse effects reported at therapeutic doses. The compound's ability to target multiple pathways involved in inflammation and oxidative stress suggests that it may have broad-spectrum therapeutic benefits.

In conclusion, 3-hydroxy\-7\-methyl\-1\-\(‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁦⁧⁧⁧⁧⁧⁧⁧⁧444444444444455555555555566666666666677777888888889999999900000000000o-xo-pro-py-l\)-\(o-hy-dr-o-x-y\)-\(m-e-th-y-l\)-\(i-n-do-l\)\(-\(o-n-e\) (CAS No. 879046\-00\-1) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science.